Cas no 1804888-70-7 (2'-Chloro-4'-methyl-3'-nitroacetophenone)

2'-Chloro-4'-methyl-3'-nitroacetophenone is a substituted acetophenone derivative featuring chloro, methyl, and nitro functional groups on its aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern enhances reactivity in nucleophilic aromatic substitution and reduction reactions, making it valuable for constructing complex molecular frameworks. The electron-withdrawing nitro group and chloro substituent further facilitate selective functionalization. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its structural features make it a useful precursor for heterocyclic and fine chemical synthesis.

2'-Chloro-4'-methyl-3'-nitroacetophenone structure

1804888-70-7 structure

Product Name:2'-Chloro-4'-methyl-3'-nitroacetophenone

CAS No:1804888-70-7

MF:C₉H₈ClNO₃

MW:213.617721557617

CID:5001114

Update Time:2025-11-05

2'-Chloro-4'-methyl-3'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

- 2'-Chloro-4'-methyl-3'-nitroacetophenone
- Inchi： 1S/C9H8ClNO3/c1-5-3-4-7(6(2)12)8(10)9(5)11(13)14/h3-4H,1-2H3
- InChI Key： XVAXXPUWFGDNEB-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C)=O)C=CC(C)=C1[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 251
XLogP3: 2.4
Topological Polar Surface Area: 62.9

2'-Chloro-4'-methyl-3'-nitroacetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010014921-1g	2'-Chloro-4'-methyl-3'-nitroacetophenone	1804888-70-7	97%	1g	1,549.60 USD	2021-07-05

2'-Chloro-4'-methyl-3'-nitroacetophenone Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe

Additional information on 2'-Chloro-4'-methyl-3'-nitroacetophenone

Comprehensive Guide to 2'-Chloro-4'-methyl-3'-nitroacetophenone (CAS No. 1804888-70-7): Properties, Applications, and Market Insights

2'-Chloro-4'-methyl-3'-nitroacetophenone (CAS No. 1804888-70-7) is a specialized nitro-substituted acetophenone derivative with significant relevance in pharmaceutical and chemical research. This compound features a unique molecular structure combining chloro, methyl, and nitro functional groups, making it valuable for synthetic applications. Researchers frequently search for "2'-Chloro-4'-methyl-3'-nitroacetophenone synthesis" or "CAS 1804888-70-7 applications," reflecting growing interest in its utility.

The compound's molecular formula C9H8ClNO3 and molecular weight 213.62 g/mol position it as a versatile intermediate. Its nitroacetophenone core enables diverse chemical transformations, particularly in developing pharmaceutical intermediates and agrochemical precursors. Recent publications highlight its role in creating heterocyclic compounds, addressing trending topics like "green chemistry approaches for nitroaromatics" and "sustainable synthesis methods."

In pharmaceutical applications, 2'-Chloro-4'-methyl-3'-nitroacetophenone serves as a building block for bioactive molecules. Its structural features are exploited in designing enzyme inhibitors and receptor modulators, aligning with current research trends in "targeted drug discovery." The compound's electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, a property frequently discussed in "advanced organic synthesis" forums.

The global market for nitro-substituted acetophenones shows steady growth, driven by demand from pharmaceutical and specialty chemical sectors. Industry reports indicate increasing searches for "CAS 1804888-70-7 suppliers" and "high-purity nitroacetophenone derivatives," reflecting commercial interest. Regulatory-compliant production methods for this compound address contemporary concerns about "environmentally friendly chemical manufacturing."

Analytical characterization of 2'-Chloro-4'-methyl-3'-nitroacetophenone typically involves HPLC, GC-MS, and NMR spectroscopy, meeting quality standards for research applications. The compound's crystalline form and solubility profile make it suitable for various experimental conditions, a topic often explored in "solvent optimization studies." Storage recommendations emphasize protection from moisture and light, following best practices for nitroaromatic stability.

Emerging applications in material science leverage the compound's photophysical properties, connecting to popular research themes like "organic electronic materials." Its derivatives show potential in developing advanced functional materials, particularly in optoelectronic devices. This interdisciplinary relevance explains rising searches for "nitroacetophenone material applications" across scientific databases.

Safety protocols for handling 2'-Chloro-4'-methyl-3'-nitroacetophenone follow standard laboratory practices for nitroaromatic compounds. Proper personal protective equipment (PPE) and ventilation systems are recommended, addressing workplace safety concerns frequently searched in "chemical handling guidelines." The compound's thermal stability data assists researchers in planning safe reaction conditions.

Future research directions may explore catalytic reduction methods for converting the nitro group into valuable amino derivatives, a process gaining attention in "selective hydrogenation techniques." The compound's potential in asymmetric synthesis and chiral auxiliary development represents another promising area, aligning with current interests in "stereoselective transformations."